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Compound of Interest

Compound Name: Carcinine dihydrochloride

Cat. No.: B550831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the oral gavage dosage and

preparation of carcinine dihydrochloride for in vivo research. Carcinine, a natural dipeptide

with antioxidant and neuroprotective properties, is of increasing interest in biomedical research.

This document outlines detailed protocols, dosage information from preclinical studies, and the

underlying signaling pathways of its mechanism of action.

Quantitative Data Summary
The following table summarizes the reported oral gavage dosage of carcinine used in a

preclinical study. This data can serve as a starting point for dose-ranging studies in similar

animal models.
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Experimental Protocols
Preparation of Carcinine Dihydrochloride Oral Gavage
Solution
This protocol describes the preparation of a carcinine dihydrochloride solution for oral

gavage administration to rodents.

Materials:

Carcinine dihydrochloride powder

Sterile, deionized water

Calibrated balance

Volumetric flask

Magnetic stirrer and stir bar

pH meter (optional)

Sterile syringes and gavage needles

Procedure:
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Determine the required concentration: Based on the desired dosage (e.g., mg/kg) and the

average weight of the animals, calculate the required concentration of the gavage solution.

For example, to administer 20 mg to a 25g mouse in a volume of 0.2 mL, the required

concentration is 100 mg/mL.

Weigh the carcinine dihydrochloride: Accurately weigh the required amount of carcinine
dihydrochloride powder using a calibrated balance.

Dissolve in sterile water: Transfer the weighed powder to a volumetric flask. Add a portion of

sterile, deionized water and gently swirl to dissolve. Carcinine dihydrochloride has a

solubility of greater than 15 mg/mL in water.

Complete to volume: Once the powder is completely dissolved, add sterile, deionized water

to the final desired volume.

Mix thoroughly: Use a magnetic stirrer to ensure the solution is homogeneous.

pH measurement (Optional): The pH of the resulting solution can be measured. Adjustments

are generally not necessary unless the experimental design requires a specific pH range.

Storage: Store the prepared solution at 2-8°C and protect it from light. It is recommended to

prepare fresh solutions for each set of experiments to ensure stability.

Oral Gavage Administration Protocol in Mice
This protocol provides a step-by-step guide for the safe and effective administration of

carcinine dihydrochloride solution to mice via oral gavage.

Materials:

Prepared carcinine dihydrochloride solution

Appropriately sized gavage needles (e.g., 20-gauge, 1.5-inch for adult mice)

1 mL syringes

Animal scale
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Procedure:

Animal Handling and Restraint:

Gently handle the mice to minimize stress.

Securely restrain the mouse by scruffing the neck and back to immobilize the head and

prevent biting. Ensure the animal's body is straight to facilitate the passage of the gavage

needle.

Dosage Calculation:

Weigh each mouse before administration to calculate the precise volume of the solution to

be administered based on the desired mg/kg dose.

Filling the Syringe:

Draw the calculated volume of the carcinine dihydrochloride solution into the syringe.

Ensure there are no air bubbles in the syringe.

Gavage Needle Insertion:

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth towards the esophagus.

The needle should pass smoothly without resistance. If resistance is met, withdraw the

needle and re-attempt. Do not force the needle, as this can cause esophageal or tracheal

injury.

Administration of the Solution:

Once the needle is correctly positioned in the esophagus (the tip should be approximately

at the level of the last rib), slowly and steadily depress the syringe plunger to deliver the

solution.

Withdrawal of the Needle:
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After administration, gently withdraw the gavage needle in a single, smooth motion.

Post-Procedure Monitoring:

Return the mouse to its cage and monitor for any signs of distress, such as difficulty

breathing, for a short period after the procedure.

Signaling Pathways and Mechanism of Action
Carcinine exerts its protective effects through various mechanisms, primarily centered around

its potent antioxidant properties. It can directly scavenge reactive oxygen species (ROS) and

reactive nitrogen species (RNS), and also sequester toxic byproducts of lipid peroxidation, such

as 4-hydroxynonenal (4-HNE). The following diagram illustrates a generalized workflow of

carcinine's antioxidant and neuroprotective actions.
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Caption: Carcinine's neuroprotective workflow.
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The following diagram illustrates a potential experimental workflow for evaluating the efficacy of

carcinine dihydrochloride administered via oral gavage in a mouse model of retinal

degeneration.
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Caption: Workflow for in vivo carcinine efficacy testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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